Cas no 6992-65-0 (b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-)

• Product Name: b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
• CAS No: 6992-65-0
• MF: C₁₉H₂₈O₁₁
• MW: 432.419027328491
• CID: 525690
• PubChem ID: 9549263
• Update Time: 2025-04-19

b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, phenylmethyl4-O-b-D-glucopyranosyl-
• (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Benzyl b-cellobioside
• Cellobioside, benzyl, b- (8CI)
• Cellobioside,benzyl (6CI,7CI)
• Benzyl beta-cellobioside
• DTXSID70990186
• 6992-65-0
• CHEMBL1222252
• Benzyl beta-D-cellobioside
• beta-D-Glucopyranoside, phenylmethyl 4-O-beta-D-glucopyranosyl-
• Benzyl 4-O-hexopyranosylhexopyranoside

• Inchi： 1S/C19H28O11/c20-6-10-12(22)13(23)15(25)19(28-10)30-17-11(7-21)29-18(16(26)14(17)24)27-8-9-4-2-1-3-5-9/h1-5,10-26H,6-8H2/t10-,11-,12-,13+,14-,15-,16-,17-,18-,19+/m1/s1
• InChI Key： UMOKGHPPSFCSDC-YVSFIXKFSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 432.16316171g/mol
• Monoisotopic Mass: 432.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 190-191 ºC
• Solubility: Slightly soluble (6.9 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds